Cas no 2228342-00-3 (tert-butyl N-1-amino-3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-ylcarbamate
• CAS No: 2228342-00-3
• MF: C₁₉H₃₀N₂O₃
• MW: 334.453105449677
• CID: 6389945
• PubChem ID: 165620267
• Update Time: 2025-05-24

tert-butyl N-1-amino-3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-ylcarbamate
• 2228342-00-3
• EN300-1902422
• tert-butyl N-[1-amino-3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-yl]carbamate

• Inchi： 1S/C19H30N2O3/c1-18(2,3)24-17(22)21-15(12-20)11-13-6-7-16-14(10-13)8-9-19(4,5)23-16/h6-7,10,15H,8-9,11-12,20H2,1-5H3,(H,21,22)
• InChI Key： LFGMRDSXEHBGDB-UHFFFAOYSA-N
• SMILES： O1C2C=CC(CC(CN)NC(=O)OC(C)(C)C)=CC=2CCC1(C)C

Computed Properties

• Exact Mass: 334.22564282g/mol
• Monoisotopic Mass: 334.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-1-amino-3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-ylcarbamate

tert-butyl N-1-amino-3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-1-amino-3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-ylcarbamate, identified by the CAS number NO. 2228342, has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to a class of organic molecules that are characterized by their complex architectures and functional groups, making them highly versatile in chemical and pharmaceutical research.

The structure of tert-butyl N-1-amino derivatives is particularly intriguing as it combines a bulky tert-butyl group with an amino functionality. This combination not only imparts steric hindrance but also introduces reactive sites that can be exploited in synthetic chemistry. The presence of the benzopyran ring further enhances the compound's complexity, offering a platform for diverse interactions and reactions.

Recent studies have highlighted the potential of this compound in drug discovery. Its ability to act as a precursor in the synthesis of bioactive molecules has been extensively explored. For instance, researchers have utilized the tert-butyl carbamate moiety to develop novel agents with anti-inflammatory and antioxidant properties. These findings underscore the importance of this compound in advancing therapeutic interventions.

In addition to its pharmacological applications, the compound has also found utility in materials science. The incorporation of the benzopyran ring into polymer frameworks has been shown to improve mechanical properties and thermal stability. This makes it a promising candidate for use in high-performance materials such as adhesives and coatings.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the tert-butyl group and the subsequent coupling with the benzopyran moiety. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing scalability.

From an environmental standpoint, there is growing interest in understanding the biodegradation pathways of this compound. Initial studies suggest that it undergoes rapid microbial degradation under aerobic conditions, which is a positive indicator for its eco-friendly disposal.

In conclusion, tert-butyl N-1-amino-based compounds like NO. 2228342 represent a frontier in chemical innovation. Their structural diversity and functional versatility make them invaluable tools across multiple disciplines. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly significant role in both academic and industrial settings.